
Technical Guide: Solubility of Disodium
Arsenate in Organic Solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disodium arsenate

Cat. No.: B166728 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Disodium arsenate (Na₂HAsO₄), an inorganic arsenic compound, is of interest in various

research and industrial applications. While its high solubility in aqueous solutions is well-

documented, its behavior in organic solvents is less characterized. This technical guide

provides a comprehensive overview of the current state of knowledge regarding the solubility of

disodium arsenate in organic solvents. A notable finding of this review is the significant lack of

published quantitative solubility data for this compound in a broad range of organic solvents.

Consequently, this guide also furnishes a detailed experimental protocol to enable researchers

to determine these solubility parameters in their laboratories.

Physicochemical Properties of Disodium Arsenate
Disodium hydrogen arsenate typically exists as a heptahydrate (Na₂HAsO₄·7H₂O). It is a white,

odorless, crystalline solid.[1] It is crucial to handle this compound with extreme care as it is

highly toxic and a confirmed carcinogen.[1]

Solubility Data
Quantitative solubility data for disodium arsenate in organic solvents is sparse in publicly

available literature. The existing information is primarily qualitative. The following tables

summarize the available data.
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Table 1: Qualitative Solubility of Disodium Arsenate in Organic Solvents

Solvent Formula Type Solubility Citation

Ethanol C₂H₅OH Polar Protic Slightly Soluble [2]

Ethyl Ether (C₂H₅)₂O Non-polar Insoluble [2]

Glycerol C₃H₈O₃ Polar Protic Soluble [3][4]

Table 2: Quantitative Solubility of Disodium Arsenate in Water

For context and comparison, the well-documented solubility of disodium arsenate in water is

presented below.

Temperature (°C) Solubility ( g/100 mL)

0 5.46

21 39

100 100

(Data sourced from multiple references, including[3][4])

Factors Influencing Solubility in Organic Solvents
The low solubility of inorganic salts like disodium arsenate in many organic solvents is

expected. Solubility is governed by the principle of "like dissolves like." Disodium arsenate is a

highly polar, ionic compound. For dissolution to occur, the solvent molecules must overcome

the lattice energy of the salt's crystal structure by solvating the ions.

Polar Protic Solvents (e.g., ethanol, glycerol): These solvents have O-H bonds and can form

hydrogen bonds, which can solvate both the sodium cations and the hydrogen arsenate

anions to some extent. This explains the observed slight solubility.

Polar Aprotic Solvents (e.g., acetone, DMSO, DMF): These solvents have dipole moments

but lack O-H bonds. While they can solvate cations, their ability to solvate anions is reduced,
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which may limit the solubility of salts like disodium arsenate.

Non-polar Solvents (e.g., ethyl ether, hexane): These solvents have low dielectric constants

and cannot effectively solvate ions, leading to insolubility.

Experimental Protocol for Solubility Determination
Given the lack of published data, researchers will likely need to determine the solubility of

disodium arsenate in their specific organic solvent of interest. The following is a detailed

protocol based on the isothermal equilibrium method.[5][6]

5.1 Principle

An excess of the solute (disodium arsenate) is mixed with the solvent and agitated at a

constant temperature for a sufficient time to reach equilibrium (saturation). The concentration of

the dissolved solute in the supernatant is then determined analytically.

5.2 Materials and Equipment

Disodium arsenate (Na₂HAsO₄·7H₂O)

Organic solvent of interest (analytical grade)

Temperature-controlled shaker or incubator

Centrifuge

Analytical balance

Volumetric flasks and pipettes

Syringe filters (e.g., 0.22 µm PTFE)

Vials for sample collection

Analytical instrumentation for quantification (e.g., Inductively Coupled Plasma - Mass

Spectrometry (ICP-MS) for arsenic quantification, or High-Performance Liquid

Chromatography (HPLC) with a suitable detector if derivatization is employed).
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5.3 Procedure

Sample Preparation: Add an excess amount of disodium arsenate to a known volume or

mass of the organic solvent in a sealed vial. The excess solid should be clearly visible.

Equilibration: Place the vials in a temperature-controlled shaker set to the desired

experimental temperature. Agitate the mixture for a predetermined period (e.g., 24, 48, or 72

hours) to ensure equilibrium is reached. Preliminary experiments are recommended to

determine the minimum time to reach equilibrium.[6]

Phase Separation: After equilibration, allow the vials to stand undisturbed at the

experimental temperature for a short period to allow the excess solid to settle. Centrifuge the

vials to further separate the solid from the liquid phase.

Sample Extraction: Carefully withdraw an aliquot of the clear supernatant using a pipette or

syringe. To avoid aspirating any solid particles, it is advisable to filter the supernatant through

a syringe filter.

Quantification:

Accurately dilute the filtered supernatant with a suitable solvent to a concentration within

the linear range of the analytical instrument.

Prepare a series of calibration standards of known disodium arsenate concentrations in

the same organic solvent.

Analyze the standards and the sample using a validated analytical method (e.g., ICP-MS

to determine the arsenic concentration).

Calculate the concentration of disodium arsenate in the original saturated solution based

on the dilution factor.

5.4 Data Presentation

Solubility can be expressed in various units, such as:

g/100 mL of solvent
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mol/L of solvent

mass percent

Visualizations
6.1 Experimental Workflow for Solubility Determination

The following diagram illustrates the key steps in the experimental determination of disodium
arsenate solubility.

Start Sample Preparation
(Excess Disodium Arsenate in Solvent)

1 Equilibration
(Constant Temperature & Agitation)

2 Phase Separation
(Settling & Centrifugation)

3 Supernatant Extraction
& Filtration

4 Quantification
(e.g., ICP-MS)

5 End
(Solubility Data)
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A flowchart of the experimental protocol for determining solubility.

Conclusion
This technical guide consolidates the limited available information on the solubility of disodium
arsenate in organic solvents and highlights the need for further experimental investigation. The

provided detailed experimental protocol offers a robust framework for researchers to generate

reliable solubility data, which is essential for the safe and effective use of this compound in

non-aqueous systems in research and development. Due to the high toxicity of disodium
arsenate, all experimental work should be conducted with appropriate safety precautions and

in accordance with institutional and regulatory guidelines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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